4-ethoxy-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 4-ethoxy-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C20H25N3O2/c1-2-25-18-8-6-17(7-9-18)20(24)22-15-16-10-13-23(14-11-16)19-5-3-4-12-21-19/h3-9,12,16H,2,10-11,13-15H2,1H3,(H,22,24)
• InChI Key: LEYVXXONFODQMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• CAS No.: 1235215-66-3

Description

4-ethoxy-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H25N3O2 and its molecular weight is 339.439. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Research

4-ethoxy-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide has been utilized in Alzheimer's disease (AD) research. A study by Kepe et al. (2006) used a derivative of this compound as a molecular imaging probe for quantifying serotonin 1A (5-HT(1A)) receptor densities in the brains of AD patients. They found significant decreases in receptor densities correlating with clinical symptoms and glucose utilization in AD brains.

Breast Cancer Imaging

In breast cancer research, a related iodobenzamide compound was investigated for its potential to visualize primary breast tumors. The study by Caveliers et al. (2002) showed that this compound, due to its binding to sigma receptors overexpressed in breast cancer cells, could successfully accumulate in most breast tumors, suggesting its utility in breast cancer imaging.

Drug Quality Control

A study by Ye et al. (2012) utilized a derivative of this compound in the quality control of imatinib mesylate, an antineoplastic drug. This research demonstrates the compound's relevance in ensuring the purity and efficacy of pharmaceutical products.

Anti-Inflammatory and Analgesic Research

In the field of anti-inflammatory and analgesic research, Abu‐Hashem et al. (2020) synthesized novel derivatives of this compound for evaluating their potential as cyclooxygenase inhibitors and their analgesic and anti-inflammatory activities. This study highlights the compound's application in developing new therapeutic agents.

Neuroleptic Activity Research

Research into neuroleptic activity, a key area in psychiatric medication, also utilizes derivatives of this compound. Iwanami et al. (1981) synthesized and evaluated benzamide derivatives of this compound for potential neuroleptic activity, contributing to the development of new psychiatric medications.